Cas no 38281-55-9 (2-formyl-1-benzofuran-3-carboxylic acid)

• Product Name: 2-formyl-1-benzofuran-3-carboxylic acid
• CAS No: 38281-55-9
• MF: C₁₀H₆O₄
• MW: 190.15224313736
• CID: 3958395
• PubChem ID: 12203539
• Update Time: 2025-06-07

2-formyl-1-benzofuran-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-Benzofurancarboxylic acid, 2-formyl-
• 2-FORMYL-1-BENZOFURAN-3-CARBOXYLIC ACID
• 2-FORMYL-1-BENZOFURAN-3-CARBOXYLICACID
• 859-049-9
• 38281-55-9
• EN300-1267198
• Z1262517784
• 2-formyl-1-benzofuran-3-carboxylic acid

• Inchi： 1S/C10H6O4/c11-5-8-9(10(12)13)6-3-1-2-4-7(6)14-8/h1-5H,(H,12,13)
• InChI Key： OBUMPPKIGQNWPE-UHFFFAOYSA-N
• SMILES： O1C2=CC=CC=C2C(C(O)=O)=C1C=O

Computed Properties

• Exact Mass: 190.02660867Da
• Monoisotopic Mass: 190.02660867Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 251
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 67.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzofurans Benzofurans
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzofurans

Additional information on 2-formyl-1-benzofuran-3-carboxylic acid

Introduction to 2-formyl-1-benzofuran-3-carboxylic acid (CAS No. 38281-55-9)

2-formyl-1-benzofuran-3-carboxylic acid, with the chemical formula C₈H₄O₄, is a significant compound in the field of organic chemistry and pharmaceutical research. Its unique structural features, comprising a benzofuran core with both a formyl group and a carboxylic acid moiety, make it a versatile intermediate in the synthesis of various biologically active molecules. This compound has garnered considerable attention due to its potential applications in drug development and material science.

The CAS number 38281-55-9 provides a unique identifier for this substance, ensuring precise classification and referencing in scientific literature and industrial applications. The benzofuran scaffold is particularly noteworthy, as it is a common motif in natural products and pharmaceuticals, exhibiting diverse biological activities. The presence of both the formyl group (CHO) and the carboxylic acid (COOH) functionalities allows for further chemical modifications, making it a valuable building block in synthetic chemistry.

In recent years, 2-formyl-1-benzofuran-3-carboxylic acid has been explored for its role in the development of novel therapeutic agents. Researchers have leveraged its structural properties to design molecules with potential applications in anti-inflammatory, antimicrobial, and anticancer therapies. The formyl group, in particular, serves as a reactive site for condensation reactions, enabling the formation of Schiff bases and other heterocyclic compounds that exhibit significant pharmacological effects.

One of the most compelling aspects of 2-formyl-1-benzofuran-3-carboxylic acid is its utility in medicinal chemistry. The benzofuran ring is known to interact favorably with biological targets due to its aromaticity and planarity. This interaction can be modulated by introducing various substituents at different positions on the ring, allowing for fine-tuning of biological activity. Furthermore, the carboxylic acid group can be used to form esters or amides, expanding the range of possible derivatives with tailored properties.

Recent studies have highlighted the compound's potential in the synthesis of inhibitors targeting specific enzymes involved in disease pathways. For instance, derivatives of 2-formyl-1-benzofuran-3-carboxylic acid have been investigated for their ability to inhibit enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), which are implicated in inflammation and oxidative stress. These findings underscore the compound's significance as a precursor for developing next-generation therapeutics.

The synthetic pathways involving 2-formyl-1-benzofuran-3-carboxylic acid are also of great interest. Researchers have developed efficient methods for its preparation, often starting from readily available aromatic precursors. These synthetic routes typically involve cyclization reactions followed by functional group transformations to introduce the formyl and carboxylic acid groups. The optimization of these processes is crucial for large-scale production and cost-effective application in pharmaceutical manufacturing.

Another area where 2-formyl-1-benzofuran-3-carboxylic acid has shown promise is in material science. The compound's ability to polymerize or copolymerize with other monomers allows for the creation of novel polymers with unique properties. These polymers can be engineered to exhibit specific characteristics such as biodegradability, mechanical strength, or optical activity, making them suitable for applications in coatings, adhesives, and even biomedicine.

The environmental impact of synthesizing and utilizing 2-formyl-1-benzofuran-3-carboxylic acid is also a consideration in modern research. Efforts are being made to develop greener synthetic methods that minimize waste and reduce energy consumption. These approaches align with broader trends in sustainable chemistry, ensuring that the compound remains accessible while minimizing its ecological footprint.

In conclusion,2-formyl-1-benzofuran-3-carboxylic acid (CAS No. 38281-55-9) is a multifaceted compound with significant potential in pharmaceuticals and materials science. Its unique structure and reactivity make it an invaluable intermediate for synthesizing biologically active molecules and advanced materials. As research continues to uncover new applications for this compound, its importance is likely to grow further, driving innovation across multiple scientific disciplines.